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Compound of Interest

Compound Name: Tert-butyl acetoacetate

Cat. No.: B046372 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Tert-butyl acetoacetate in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe and

compliant laboratory practices.

Chemical Safety and Hazard Information
Tert-butyl acetoacetate is a combustible liquid and may cause irritation to the eyes, skin, and

respiratory tract.[1][2] It is crucial to handle this chemical with appropriate safety measures to

minimize exposure and risk.

Hazard Classification Description

Physical Hazard Combustible liquid and vapor.[1][3][4][5]

Health Hazard May cause eye and skin irritation.[1][2]

May cause respiratory and digestive tract

irritation.[1]

The toxicological properties have not been fully

investigated.[1]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling Tert-butyl
acetoacetate to prevent exposure.

PPE Category Specification Reason

Eye and Face Protection

Chemical safety goggles or

eyeglasses conforming to

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][4]

To prevent eye contact which

can cause irritation.[1][2]

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber) and a

laboratory coat.[1][3][4][5]

To prevent skin contact which

can cause irritation.[1][2]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.[4] If ventilation is

inadequate or in case of

aerosol formation, use a

NIOSH-approved respirator.[5]

[6]

To prevent inhalation of vapors

which may cause respiratory

tract irritation.[1][2]

Footwear Closed-toed shoes.[5]
To protect feet from potential

spills.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of Tert-butyl acetoacetate.

1. Pre-Operational Checks:

Ventilation: Ensure the work area is well-ventilated, preferably within a chemical fume hood.
[1][4]
PPE Inspection: Inspect all PPE for integrity before use. Ensure gloves are free of tears or
punctures.[3]
Emergency Equipment: Confirm the location and functionality of the nearest eyewash
station, safety shower, and fire extinguisher.
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Spill Kit: Have a spill kit readily available containing inert absorbent material such as
vermiculite, sand, or earth.[1][3]

2. Handling Tert-butyl Acetoacetate:

Grounding: When transferring the chemical, ground and bond containers to prevent static
discharge, as it is a combustible liquid.[4]
Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[1][5]
Avoid splashing.
Heating: Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4][5] If
heating is necessary, use a water bath or heating mantle with precise temperature control.
Container Management: Keep the container tightly closed when not in use to prevent the
release of vapors.[1][3][4]

3. Post-Handling Procedures:

Decontamination: Wipe down the work area with an appropriate solvent and then soap and
water.
Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[1][5]
Storage: Store Tert-butyl acetoacetate in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents and strong bases.[1][4][5] The
storage container should be tightly sealed.[1][4]

Disposal Plan
Proper disposal of Tert-butyl acetoacetate and associated waste is critical to ensure

environmental safety and regulatory compliance.

Waste Collection:

Collect waste Tert-butyl acetoacetate and any contaminated materials (e.g., absorbent

pads, gloves, paper towels) in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Disposal Procedure:
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Dispose of the chemical waste through a licensed hazardous waste disposal company.[3]

[4][5]

Follow all local, state, and federal regulations for hazardous waste disposal.

Contaminated packaging should be disposed of as unused product.[3]

Emergency Procedures
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Exposure Scenario Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][5]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation persists.[1][5]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.

Seek medical attention.[1][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water. Seek immediate medical attention.[1][5]

Spill

Evacuate the area. Remove all sources of

ignition.[1][3][4] Ventilate the area. Absorb the

spill with an inert, non-combustible material

(e.g., sand, earth, vermiculite) and place it in a

suitable, closed container for disposal.[1][3][4]

Fire

Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam to extinguish the fire.

[1][3][5] Use a water spray to cool fire-exposed

containers.[1][5] Firefighters should wear self-

contained breathing apparatus (SCBA) and full

protective gear.[1][5]

Quantitative Data Summary
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Property Value Reference

CAS Number 1694-31-1 [1][3][5]

Molecular Formula C8H14O3 [1][5]

Molecular Weight 158.20 g/mol [1]

Appearance Clear yellow liquid [1]

Boiling Point 190 °C @ 760 mmHg [1]

Melting Point -38 °C [1]

Flash Point 76 °C (168.8 °F) [1]

Autoignition Temperature 390 °C (734 °F) [1]

Specific Gravity 0.970 g/cm³ [1]

Explosion Limits Lower: 1.10 vol % [1]

Workflow for Safe Handling of Tert-butyl
Acetoacetate
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Caption: Workflow for the safe handling of Tert-butyl acetoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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